Cas no 4819-67-4 (2-Pentylcyclopentanone)

2-Pentylcyclopentanone Properties

Names and Identifiers

• 2-Pentylcyclopentanone
• 2-N-PENTYLCYCLOPENTANONE
• 2-AMYL CYCLOPENTANONE
• 2-pentyl-1-cyclopentanone
• 2-Pentylcyclopentan-1-on
• 2-pentylcyclopentan-1-one
• 2-pentyl-cyclopentanon
• Cyclopentanone,2-pentyl
• DELPHONE,FIRMENICH
• n-pentyl-cyclopentanone
• pentylcyclopentanone
• QUINTONE
• +Expand

• InChIKey： VNWOJVJCRAHBJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18O/c1-2-3-4-6-9-7-5-8-10(9)11/h9H,2-8H2,1H3
• SMILES： CCCCCC1CCCC1=O

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 154.135765
• Heavy Atom Count: 11
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.93590
• PSA: 17.07000
• Refractive Index: 1.451
• Boiling Point: 217.7 °C at 760 mmHg
• Melting Point: 228.16 ºC
• Flash Point: 78.3 °C
• Color/Form: Colorless liquid
• Density: 0.895